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Compound of Interest

Compound Name:
(R)-3-Cbz-2-Oxo-imidazolidine-4-

carboxylic acid

Cat. No.: B1348698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(R)-3-((benzyloxy)carbonyl)-2-oxoimidazolidine-4-carboxylic acid, a chiral heterocyclic

compound, serves as a valuable building block in synthetic organic chemistry. Its rigidified

cyclic structure, derived from (R)-aspartic acid, makes it a significant precursor in the

stereoselective synthesis of complex molecules, including peptide mimetics and

pharmacologically active agents. This technical guide provides a comprehensive overview of its

chemical properties, a plausible synthetic pathway, and its potential applications in drug

discovery and development, based on available scientific literature.

Chemical and Physical Properties
(R)-3-((benzyloxy)carbonyl)-2-oxoimidazolidine-4-carboxylic acid, also known as (4R)-3-

(benzyloxycarbonyl)-2-oxo-imidazolidine-4-carboxylic acid, is a white to off-white solid. Its

fundamental properties are summarized in the table below.
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Property Value Reference

IUPAC Name

(4R)-3-[(benzyloxy)carbonyl]-2-

oxoimidazolidine-4-carboxylic

acid

--INVALID-LINK--

Molecular Formula C₁₂H₁₂N₂O₅ --INVALID-LINK--

Molecular Weight 264.24 g/mol --INVALID-LINK--

CAS Number 634614-25-8 --INVALID-LINK--

Appearance Solid
General Chemical Supplier

Information

Chirality (R)-enantiomer Inherent to IUPAC name

Synthesis
The synthesis of (R)-3-((benzyloxy)carbonyl)-2-oxoimidazolidine-4-carboxylic acid typically

proceeds from the corresponding N-protected amino acid, N-Cbz-(R)-aspartic acid. The key

transformation involves an intramolecular cyclization to form the 2-oxoimidazolidine ring

system. While a specific, detailed experimental protocol for this exact transformation is not

readily available in the public domain, a general and plausible synthetic workflow is outlined

below. This proposed pathway is based on established principles of organic chemistry for the

cyclization of N-acylated amino acids.

Proposed Synthetic Workflow
The synthesis can be conceptualized as a two-step process starting from (R)-aspartic acid.
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Step 1: N-Protection

Step 2: Intramolecular Cyclization

(R)-Aspartic Acid

N-Cbz-(R)-Aspartic Acid

Schotten-Baumann conditions

Benzyl Chloroformate (Cbz-Cl) Base (e.g., NaHCO₃)

(R)-3-((benzyloxy)carbonyl)-2-oxoimidazolidine-4-carboxylic acid

Cyclization

Dehydrating Agent (e.g., DCC, Ac₂O)

(R)-3-((benzyloxy)carbonyl)-2-oxoimidazolidine-4-carboxylic acid

Selective Deprotection

Removal of Cbz group

Peptide Coupling / Derivatization

Reaction at N or COOH

Biologically Active Molecule / Peptide Mimetic

Click to download full resolution via product page
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PDF]. Available at: [https://www.benchchem.com/product/b1348698#iupac-name-r-3-
benzyloxy-carbonyl-2-oxoimidazolidine-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1348698#iupac-name-r-3-benzyloxy-carbonyl-2-oxoimidazolidine-4-carboxylic-acid
https://www.benchchem.com/product/b1348698#iupac-name-r-3-benzyloxy-carbonyl-2-oxoimidazolidine-4-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

